molecular formula C8H5BrClNO3S B8775968 6-Bromo-2-oxoindoline-5-sulfonyl chloride

6-Bromo-2-oxoindoline-5-sulfonyl chloride

Cat. No. B8775968
M. Wt: 310.55 g/mol
InChI Key: LHNPSOIHVMOCLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-2-oxoindoline-5-sulfonyl chloride is a useful research compound. Its molecular formula is C8H5BrClNO3S and its molecular weight is 310.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Bromo-2-oxoindoline-5-sulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Bromo-2-oxoindoline-5-sulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Bromo-2-oxoindoline-5-sulfonyl chloride

Molecular Formula

C8H5BrClNO3S

Molecular Weight

310.55 g/mol

IUPAC Name

6-bromo-2-oxo-1,3-dihydroindole-5-sulfonyl chloride

InChI

InChI=1S/C8H5BrClNO3S/c9-5-3-6-4(2-8(12)11-6)1-7(5)15(10,13)14/h1,3H,2H2,(H,11,12)

InChI Key

LHNPSOIHVMOCLX-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC(=C(C=C2NC1=O)Br)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorosulphonic acid (30 mL) is taken, cooled to 0° C. cooled and combined with 8 g of 6-bromoindolinone with vigorous stirring. The ice bath is removed and the mixture is stirred for a further 16 h at RT. The reaction mixture is slowly poured onto ice with vigorous stirring, the precipitate formed is filtered off and dried in the vacuum dryer. 6-Bromindolinone-5-sulphonyl chloride is obtained as crude product, which is further used directly.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two

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